![molecular formula C15H15N3OS B2640189 N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide CAS No. 361477-57-8](/img/structure/B2640189.png)
N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide, also known as TDZD-8, is a small molecule inhibitor that has been widely used in scientific research. TDZD-8 is a potent and selective inhibitor of glycogen synthase kinase 3β (GSK-3β), which is involved in various cellular processes such as glycogen metabolism, cell proliferation, and differentiation.
Scientific Research Applications
Heterocyclic Chemistry and Drug Synthesis
The compound belongs to a class of chemicals that serve as key intermediates in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals. For instance, studies have shown that heterocyclic compounds derived from similar chemical structures can possess antibacterial, antitumor, and various other biological activities. These applications underscore the importance of such compounds in medicinal chemistry, especially in the design and synthesis of novel therapeutic agents with potential anticancer and antimicrobial properties (Massa et al., 1990; Hamama et al., 2012).
Theoretical Studies and Molecular Design
The compound's derivatives have been subjects of theoretical studies to understand their molecular structure and properties. For example, density functional theory (DFT) calculations have been performed on pyranopyrazoles, a related class of compounds, to elucidate their electronic structures and stability. These studies provide valuable insights into designing molecules with desired properties for specific applications, such as photodynamic therapy or as sensors (Al-Amiery et al., 2012).
Antimicrobial and Anticancer Research
Some derivatives of the mentioned compound have shown promising results in antimicrobial and anticancer studies. For instance, novel heterocyclic compounds incorporating the pyrazole moiety have been evaluated for their antimicrobial activities. These findings are significant for the development of new drugs to combat resistant strains of bacteria and cancer cells, highlighting the potential of such compounds in therapeutic applications (Gouda et al., 2010; Alam et al., 2018).
Molecular Interactions and Drug Design
The study of molecular interactions and structure-activity relationships in compounds similar to "N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide" is crucial for drug design. Understanding how these compounds interact at the molecular level can lead to the development of more effective and targeted therapies with fewer side effects (Saeed et al., 2020).
properties
IUPAC Name |
N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS/c19-15(10-6-7-10)16-14-12-8-20-9-13(12)17-18(14)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMIFWUSJDDWMPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.